1-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}carbonyl)-4-piperidinol

• IUPAC Name: [2-[benzyl(methyl)amino]-1,3-dihydroinden-2-yl]-(4-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C23H28N2O2/c1-24(17-18-7-3-2-4-8-18)23(15-19-9-5-6-10-20(19)16-23)22(27)25-13-11-21(26)12-14-25/h2-10,21,26H,11-17H2,1H3
• InChI Key: HXHGCAIVKGVUFT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2(CC3=CC=CC=C3C2)C(=O)N4CCC(CC4)O
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

1-({2-[benzyl(methyl)amino]-2,3-dihydro-1H-inden-2-yl}carbonyl)-4-piperidinol is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as BZP, and it is a synthetic compound that belongs to the class of piperidinols. The chemical structure of BZP is complex, and it has a molecular weight of 365.48 g/mol. In

Mechanism of Action

The mechanism of action of BZP involves its interaction with dopamine and serotonin receptors. BZP acts as a dopamine and serotonin agonist, which means that it activates these receptors and increases the release of these neurotransmitters. This leads to an increase in the levels of dopamine and serotonin in the brain, which can result in a range of effects, including increased mood, appetite, and wakefulness.
Biochemical and Physiological Effects:
BZP has several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can result in increased mood, appetite, and wakefulness. BZP has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular problems in high doses. BZP has also been shown to have neurotoxic effects, which can result in damage to the brain and nervous system.

Advantages and Limitations for Lab Experiments

BZP has several advantages and limitations for lab experiments. One of the advantages of BZP is that it has a well-defined mechanism of action, which makes it an ideal research tool for studying the central nervous system. BZP is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of BZP is that it has neurotoxic effects, which can limit its use in certain experiments. BZP also has cardiovascular effects, which can make it difficult to study in vivo.

Future Directions

There are several future directions for the research on BZP. One of the future directions is to study the long-term effects of BZP on the brain and nervous system. Another future direction is to develop new drugs that target dopamine and serotonin receptors based on the structure of BZP. Additionally, further research is needed to understand the cardiovascular effects of BZP and its potential use as a therapeutic agent for cardiovascular diseases.
Conclusion:
In conclusion, BZP is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. The synthesis method of BZP involves several steps, and it has several scientific research applications. BZP acts as a dopamine and serotonin agonist, which leads to several biochemical and physiological effects. BZP has several advantages and limitations for lab experiments, and there are several future directions for the research on BZP.

Synthesis Methods

The synthesis method of BZP involves several steps. The first step involves the preparation of 2,3-dihydro-1H-inden-2-amine, which is obtained by reducing indan-2-one with sodium borohydride. The second step involves the protection of the amine group with benzyl chloroformate to form N-benzylated indane-2-carboxamide. The third step involves the reduction of the carbonyl group with sodium borohydride to form N-benzylated indane-2-carboxylic acid. The fourth step involves the coupling of N-benzylated indane-2-carboxylic acid with piperidine to form BZP.

Scientific Research Applications

BZP has several scientific research applications. It has been used as a research tool to study the central nervous system and its functions. BZP has been shown to have an affinity for dopamine and serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. BZP has also been used to study the effects of drugs on the brain and to develop new drugs that target these receptors.